Cas no 326008-62-2 (2-(morpholin-4-yl)quinoline-3-carbaldehyde)
2-(morpholin-4-yl)quinoline-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Morpholinoquinoline-3-carbaldehyde
- 2-(morpholin-4-yl)quinoline-3-carbaldehyde
- 2-Morpholin-4-yl-quinoline-3-carbaldehyde
- 2-morpholin-4-ylquinoline-3-carbaldehyde
- 2-morpholin-4-ylquinoline-3-carbaldehyde(SALTDATA: FREE)
- 3-Quinolinecarboxaldehyde, 2-(4-morpholinyl)-
-
- MDL: MFCD03196071
- Inchi: InChI=1S/C14H14N2O2/c17-10-12-9-11-3-1-2-4-13(11)15-14(12)16-5-7-18-8-6-16/h1-4,9-10H,5-8H2
- InChI Key: IUHXRNBITQBVAH-UHFFFAOYSA-N
- SMILES: C1=CC2=CC(=C(N=C2C=C1)N3CCOCC3)C=O
Computed Properties
- Exact Mass: 242.10600
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
Experimental Properties
- PSA: 42.43000
- LogP: 1.94890
2-(morpholin-4-yl)quinoline-3-carbaldehyde Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(morpholin-4-yl)quinoline-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM222553-5g |
2-Morpholinoquinoline-3-carbaldehyde |
326008-62-2 | 95% | 5g |
$533 | 2021-08-04 | |
| Chemenu | CM222553-25g |
2-Morpholinoquinoline-3-carbaldehyde |
326008-62-2 | 95% | 25g |
$*** | 2023-05-30 | |
| abcr | AB221313-1 g |
2-(4-Morpholinyl)-3-quinolinecarbaldehyde; 95% |
326008-62-2 | 1g |
€122.60 | 2022-06-11 | ||
| TRC | B499813-50mg |
2-Morpholin-4-ylquinoline-3-carbaldehyde |
326008-62-2 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B499813-100mg |
2-Morpholin-4-ylquinoline-3-carbaldehyde |
326008-62-2 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B499813-500mg |
2-Morpholin-4-ylquinoline-3-carbaldehyde |
326008-62-2 | 500mg |
$ 80.00 | 2022-06-07 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ1795-1G |
2-(morpholin-4-yl)quinoline-3-carbaldehyde |
326008-62-2 | 95% | 1g |
¥ 250.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ1795-5G |
2-(morpholin-4-yl)quinoline-3-carbaldehyde |
326008-62-2 | 95% | 5g |
¥ 726.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ1795-10G |
2-(morpholin-4-yl)quinoline-3-carbaldehyde |
326008-62-2 | 95% | 10g |
¥ 1,326.00 | 2023-04-13 | |
| Enamine | EN300-06564-0.05g |
2-(morpholin-4-yl)quinoline-3-carbaldehyde |
326008-62-2 | 95% | 0.05g |
$118.0 | 2023-10-28 |
2-(morpholin-4-yl)quinoline-3-carbaldehyde Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 2-(morpholin-4-yl)quinoline-3-carbaldehyde
Professional Introduction to 2-(morpholin-4-yl)quinoline-3-carbaldehyde (CAS No. 326008-62-2)
2-(morpholin-4-yl)quinoline-3-carbaldehyde, with the CAS number 326008-62-2, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic aldehyde has garnered considerable attention due to its unique structural properties and potential applications in drug discovery and development. The compound features a quinoline core substituted with a morpholine moiety, which enhances its pharmacological profile, making it a valuable scaffold for designing novel therapeutic agents.
The quinoline moiety is well-known for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. Quinoline derivatives have been extensively studied for their ability to interact with various biological targets, making them a cornerstone in the development of new drugs. The introduction of a morpholine group at the 4-position of the quinoline ring in 2-(morpholin-4-yl)quinoline-3-carbaldehyde introduces additional functionalization possibilities, allowing for fine-tuning of its pharmacokinetic and pharmacodynamic properties.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various disease pathways. The structural features of 2-(morpholin-4-yl)quinoline-3-carbaldehyde make it an attractive candidate for designing PPI modulators. Specifically, the aldehyde functionality at the 3-position of the quinoline ring can serve as a docking site for further derivatization, enabling the creation of highly specific inhibitors.
One of the most promising applications of 2-(morpholin-4-yl)quinoline-3-carbaldehyde is in the field of oncology. Quinoline derivatives have shown significant promise in preclinical studies as inhibitors of kinases and other enzymes involved in cancer cell proliferation and survival. The morpholine group enhances solubility and bioavailability, which are critical factors for drug efficacy. Furthermore, the aldehyde group provides a versatile handle for further chemical modifications, allowing researchers to optimize potency and selectivity.
Recent advancements in computational chemistry and molecular modeling have facilitated the rapid design and optimization of heterocyclic compounds like 2-(morpholin-4-yl)quinoline-3-carbaldehyde. These computational tools enable researchers to predict binding affinities, identify potential lead compounds, and streamline the drug discovery process. By leveraging these technologies, scientists can accelerate the development of novel therapeutics targeting complex diseases such as cancer and neurodegenerative disorders.
The synthesis of 2-(morpholin-4-yl)quinoline-3-carbaldehyde involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic strategies not only enhance efficiency but also allow for scalable production, which is essential for clinical trials and commercialization.
In conclusion, 2-(morpholin-4-yl)quinoline-3-carbaldehyde (CAS No. 326008-62-2) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and potential as a lead molecule in drug discovery make it a subject of intense interest among medicinal chemists. As research continues to uncover new therapeutic targets and develop innovative synthetic techniques, compounds like this will play a pivotal role in advancing our understanding of disease mechanisms and developing effective treatments.
326008-62-2 (2-(morpholin-4-yl)quinoline-3-carbaldehyde) Related Products
- 465514-09-4(2-(morpholin-4-yl)pyridine-3-carbaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)